1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C24H25N5O3/c1-16-19(15-26-29(16)18-9-5-4-6-10-18)22(30)20-21(17-8-7-11-25-14-17)28(13-12-27(2)3)24(32)23(20)31/h4-11,14-15,21,30H,12-13H2,1-3H3/b22-20+
• InChI Key: CPPGGGBOAMAYOS-LSDHQDQOSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCN(C)C)C4=CN=CC=C4)O
• Isomeric SMILES: CC1=C(C=NN1C2=CC=CC=C2)/C(=C\3/C(N(C(=O)C3=O)CCN(C)C)C4=CN=CC=C4)/O
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol

Description

1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Researchers have explored the synthesis of pyrazolopyridine derivatives and evaluated their antioxidant, antitumor, and antimicrobial activities. For instance, the microwave-assisted synthesis of some new pyrazolopyridines has been reported, with compounds demonstrating significant antitumor activity against liver and breast cell lines, as well as high antioxidant activity (El‐Borai et al., 2013). This research showcases the potential of heterocyclic compounds in developing new therapeutic agents.

Organic Electronics and Electroluminescent Applications

The synthesis of low-molecular-weight compounds for application in organic light-emitting devices (OLEDs) has been explored. New compounds with potential applications in electroluminescent layers have been synthesized, demonstrating promising photophysical properties for the preparation of color electroluminescent structures (Dobrikov et al., 2011). This research highlights the role of such heterocyclic compounds in advancing organic electronics.

Chemosensing Applications

A novel colorimetric chemosensor based on a hybrid azo-pyrazole/pyrrolinone ester hydrazone dye was synthesized for the naked eye recognition of Cu2+, Zn2+, and Co2+. This compound exhibited significant sensitivity and selectivity towards these metal cations, underscoring its potential utility in environmental monitoring and analytical chemistry (Aysha et al., 2021).